[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-17-methylsulfanylcarbonyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate

• IUPAC Name: [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-17-methylsulfanylcarbonyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
• InChI: InChI=1S/C27H30F2O6S/c1-14-10-16-17-12-19(28)18-11-15(30)7-8-24(18,2)26(17,29)21(31)13-25(16,3)27(14,23(33)36-4)35-22(32)20-6-5-9-34-20/h5-9,11,14,16-17,19,21,31H,10,12-13H2,1-4H3/t14-,16+,17+,19+,21+,24+,25+,26+,27+/m1/s1
• InChI Key: ROKMEWRGZFZQGI-VLSRWLAYSA-N
• Canonical SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)SC)OC(=O)C5=CC=CO5)C)O)F)C)F
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)SC)OC(=O)C5=CC=CO5)C)O)F)C)F
• Molecular Formula: C27H30F2O6S
• Molecular Weight: 520.6 g/mol

Description

[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-17-methylsulfanylcarbonyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate is a useful research compound. Its molecular formula is C27H30F2O6S and its molecular weight is 520.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-17-methylsulfanylcarbonyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-10,13,16-trimethyl-17-methylsulfanylcarbonyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Research on similar compounds, such as the 9α-Bromo analog of beclometasone dipropionate monohydrate, has focused on their crystal structure. These studies highlight how changes in atomic composition, like replacing a 9α-Cl atom with a Br atom, can affect the planarity and chair conformation of the compound's rings. This research is vital for understanding the physical properties and potential applications of these compounds (Ketuly et al., 2009).

Molecular Interactions

Studies on betamethasone-21-pentanoate methanol solvate demonstrate how molecules of similar compounds interact via hydrogen bonding. These findings are crucial for pharmaceutical applications, as they provide insight into how these compounds might interact with biological molecules (Suitchmezian et al., 2007).

Steric and Electronic Effects

Investigations into compounds like 2-bromobeclometasone dipropionate offer insights into the steric and electronic effects of substituents. Understanding these effects is essential for designing compounds with desired chemical and biological properties (Ketuly et al., 2009).

Molecular Conformation

The study of 17βH-Periplogenin, a cardiac aglycone, sheds light on the conformation of molecules similar to the compound . Understanding the conformations helps in predicting the behavior and reactivity of these compounds in various environments (Zhang et al., 2012).

Chemical Transformations

Research into related compounds also explores their chemical transformations. For instance, studies on methyl (6S)-7-hydroxy-5,5,9,9-tetramethyl-8-oxa-4-thia-1-azabicyclo[4,3,0]non-2-ene-3-carboxylate provide valuable information on reduction reactions and the formation of new compounds, which is fundamental for synthetic chemistry applications (Kitchin & Stoodley, 1973).